Methyl 1-phenylcycloheptanecarboxylate

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: methyl 1-phenylcycloheptane-1-carboxylate
• InChI: InChI=1S/C15H20O2/c1-17-14(16)15(11-7-2-3-8-12-15)13-9-5-4-6-10-13/h4-6,9-10H,2-3,7-8,11-12H2,1H3
• InChI Key: KRLIZFHXCFRWDW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCCCC1)C2=CC=CC=C2

Description

Methyl 1-phenylcycloheptanecarboxylate is a useful research compound. Its molecular formula is C15H20O2 and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Phenyl-cycloheptanecarboxylic acid (Example 1c) (4.15 g) was refluxed in methanol (150 mL) and concentrated hydrochloric acid (5 mL) for 24 hours. The solvent was evaporated and the residue was dissolved in ether (100 mL) which was washed with water (100 mL), saturated sodium bicarbonate (50 mL) and water (100 mL), dried (MgSO4) and evaporated to afford the sub-titled compound (3.5 g) as an oil.

Synthesis routes and methods II

Procedure details

A 2.0 M solution of trimethylsilyl diazomethane (29.2 mL) was added dropwise to a solution of 1-phenyl-cycloheptanecarboxylic acid (Example 14c) (9.8 g) in methanol (85 mL) and toluene (300 mL) under an atmosphere of nitrogen.